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Compound of Interest

Compound Name: 4-lodo-2,6-dimethylaniline

Cat. No.: B1296278

A summary of the key quantitative data for 4-lodo-2,6-dimethylaniline is presented below.
This data is essential for its handling, characterization, and application in synthetic chemistry.

Property Value Source
Melting Point 52-53°C [11[3114]
Boiling Point 290.6 £ 28.0 °C at 760 mmHg [3114]
Molecular Formula CsH1oIN [3]
Molecular Weight 247.08 g/mol [4115]
Density 1.7+0.1 g/cm3 [1][3]
Appearance Light brown to reddish brown )
solid
Purity >98.0% [1]
CAS Number 4102-53-8 [3]

Experimental Protocols
Synthesis of 4-lodo-2,6-dimethylaniline

A common method for the synthesis of 4-lodo-2,6-dimethylaniline is through the iodination of
2,6-dimethylaniline.[6] The following protocol is a representative example:
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Materials:

2,6-dimethylaniline

e 1 4-dioxane

e Pyridine

e lodine

e Saturated sodium thiosulfate solution

o Methylene chloride

e Anhydrous sodium sulfate

Procedure:

Dissolve 2,6-dimethylaniline (50 gm) in 1,4-dioxane (400 ml) and pyridine (40 ml).
e Cool the solution to 0°C.

e Slowly add iodine (157.3 gm) to the solution at 0°C.

 Stir the solution for 1 hour at 0°C.

» Allow the temperature to rise to room temperature and stir for an additional hour.
e Add a saturated solution of sodium thiosulfate to the reaction mixture.

o Separate the organic and aqueous layers.

o Extract the aqueous layer with methylene chloride.

o Combine the organic layers and dry with anhydrous sodium sulfate.

o Evaporate the solvent under vacuum to obtain 4-iodo-2,6-dimethyl benzenamine.[5]

Melting Point Determination
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The melting point of a compound is a critical physical property for its identification and purity

assessment. A standard method for determining the melting point is the capillary method.

Materials:

Dry, pulverized sample of 4-lodo-2,6-dimethylaniline
Capillary tube (one end sealed)

Melting point apparatus

Procedure:

Load the sample into the capillary tube by pressing the open end into the sample, trapping a
small amount of the solid.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the
bottom. The sample height should be 2-3 mm.[7]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample at a medium rate until the temperature is about 10-15°C below the
expected melting point (52-53°C).

Decrease the heating rate to approximately 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Record the temperature at which the entire sample has melted (the end of the melting
range).

For a pure substance, the melting range should be narrow (1-2°C).

Application in Drug Synthesis

4-lodo-2,6-dimethylaniline is a vital intermediate in the synthesis of the non-nucleoside

reverse transcriptase inhibitor (NNRTI) Rilpivirine, which is used in the treatment of HIV-1.[1][8]
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The following diagram illustrates the logical workflow of its role in the synthesis of a key
intermediate for Rilpivirine.

Starting Materials

4-lodo-2,6-dimethylaniline Acrylonitrile

Heck Coupling Reaction

Pd/C, CH3COONa, DMAC, 140°C

Yield: 81%

Intermedidate Product
v
Intermediate 2
(precursor to Rilpivirine)

Click to download full resolution via product page

Caption: Synthesis of a Rilpivirine intermediate from 4-lodo-2,6-dimethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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